Cas no 1261964-30-0 (2-(3-ethoxyphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(3-ethoxyphenyl)-4-nitrobenzoic Acid
• CAS No: 1261964-30-0
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD18320425
• CID: 1219401
• PubChem ID: 53226328
• Update Time: 2025-04-20

2-(3-ethoxyphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxyphenyl)-4-nitrobenzoic Acid
• 1261964-30-0
• DTXSID30690039
• 2-(3-Ethoxyphenyl)-4-nitrobenzoic acid, 95%
• 3'-Ethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320425

• MDL： MFCD18320425
• Inchi： 1S/C15H13NO5/c1-2-21-12-5-3-4-10(8-12)14-9-11(16(19)20)6-7-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： ZYKMFWLPKRXEHM-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.07937252g/mol
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų